Cas no 2229007-63-8 (3-1-(piperidin-4-yl)ethyl-2-(trifluoromethyl)pyridine)

• Product Name: 3-1-(piperidin-4-yl)ethyl-2-(trifluoromethyl)pyridine
• CAS No: 2229007-63-8
• MF: C₁₃H₁₇F₃N₂
• MW: 258.282693624496
• CID: 6004246
• PubChem ID: 165697054
• Update Time: 2025-06-24

3-1-(piperidin-4-yl)ethyl-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-1-(piperidin-4-yl)ethyl-2-(trifluoromethyl)pyridine
• EN300-1960597
• 2229007-63-8
• 3-[1-(piperidin-4-yl)ethyl]-2-(trifluoromethyl)pyridine

• Inchi： 1S/C13H17F3N2/c1-9(10-4-7-17-8-5-10)11-3-2-6-18-12(11)13(14,15)16/h2-3,6,9-10,17H,4-5,7-8H2,1H3
• InChI Key： VJFLYXNUSSMMRZ-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=CN=1)C(C)C1CCNCC1)(F)F

Computed Properties

• Exact Mass: 258.13438304g/mol
• Monoisotopic Mass: 258.13438304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 24.9Ų

Additional information on 3-1-(piperidin-4-yl)ethyl-2-(trifluoromethyl)pyridine

Introduction to 3-1-(piperidin-4-yl)ethyl-2-(trifluoromethyl)pyridine (CAS No. 2229007-63-8)

3-1-(piperidin-4-yl)ethyl-2-(trifluoromethyl)pyridine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 2229007-63-8, represents a class of molecules that are being extensively explored for their potential therapeutic applications. The structural features of this compound, particularly the presence of a piperidine moiety and a trifluoromethyl group, make it a promising candidate for further investigation in drug discovery and development.

The piperidine ring is a common structural motif in many biologically active molecules, known for its ability to enhance binding affinity and metabolic stability. In contrast, the trifluoromethyl group is a halogenated substituent that is frequently incorporated into drug candidates due to its ability to modulate pharmacokinetic properties, such as lipophilicity and metabolic resistance. The combination of these two features in 3-1-(piperidin-4-yl)ethyl-2-(trifluoromethyl)pyridine suggests that it may exhibit unique pharmacological characteristics that could be exploited for therapeutic purposes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have shown that molecules containing the piperidine scaffold often exhibit potent interactions with biological targets, making them valuable scaffolds for drug design. Similarly, the trifluoromethyl group has been shown to improve the binding affinity of drug candidates to their target proteins, thereby enhancing their efficacy. The synergistic effects of these structural elements in 3-1-(piperidin-4-yl)ethyl-2-(trifluoromethyl)pyridine make it an intriguing molecule for further exploration.

In the context of modern drug discovery, the development of novel molecular entities with improved pharmacological profiles is crucial. The compound 3-1-(piperidin-4-yl)ethyl-2-(trifluoromethyl)pyridine (CAS No. 2229007-63-8) represents a promising lead that could potentially address unmet medical needs. Its unique structural features position it as a candidate for further investigation in various therapeutic areas, including oncology, neurology, and anti-inflammatory diseases.

One of the most compelling aspects of this compound is its potential to interact with multiple biological targets. The piperidine moiety can serve as a hinge-binding region, allowing the molecule to dock effectively into the active sites of enzymes and receptors. Meanwhile, the trifluoromethyl group can enhance hydrophobic interactions, thereby improving binding affinity. This dual functionality makes 3-1-(piperidin-4-yl)ethyl-2-(trifluoromethyl)pyridine a versatile scaffold for medicinal chemists to explore.

Current research in medicinal chemistry increasingly relies on interdisciplinary approaches that combine synthetic organic chemistry with computational biology and bioinformatics. The synthesis of complex molecules like 3-1-(piperidin-4-yl)ethyl-2-(trifluoromethyl)pyridine has been made more feasible through advances in synthetic methodologies, including transition-metal-catalyzed reactions and flow chemistry techniques. These innovations have not only improved the efficiency of synthesis but also allowed for the preparation of novel analogs with tailored pharmacological properties.

The potential applications of 3-1-(piperidin-4-yl)ethyl-2-(trifluoromethyl)pyridine extend across multiple therapeutic domains. In oncology, for instance, compounds containing the piperidine scaffold have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The presence of the trifluoromethyl group can further enhance their potency by improving metabolic stability and binding affinity. Similarly, in neurology, piperidine-based molecules have been explored as potential treatments for neurodegenerative diseases due to their ability to interact with central nervous system receptors.

In anti-inflammatory research, the structural features of this compound make it a candidate for modulating inflammatory pathways. The ability of 3-1-(piperidin-4-yl)ethyl-2-(trifluoromethyl)pyridine to interact with key inflammatory mediators could lead to the development of novel anti-inflammatory agents with improved efficacy and reduced side effects. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in addressing complex medical challenges.

The synthesis and characterization of 3-1-(piperidin-4-ylyl)-ethylethyl]-2-triflupropyl-pyridine (CAS No. 2229007 63 8) also highlight the importance of collaboration between academia and industry. Such collaborations foster innovation by combining expertise in synthetic chemistry with knowledge of biological systems. This synergy is essential for translating laboratory discoveries into clinical candidates that can improve patient outcomes.

In conclusion,3 1(pip eridine 4 yl ethyl 2 trif lu or me th yl py rid ine (CAS No 2229007 63 8)is a structurally interesting compound with significant potential in pharmaceutical research Its unique combination o f functional groups positions it as a valuable scaffold f or drug discovery efforts across various therapeutic areas As research continues t o uncover new applications f or this molecule it is likely t o play an increasingly important role i n addressing unmet medical needs